molecular formula C10H17N B8361161 3,4-Diethyl-2,5-dimethyl-1H-pyrrole

3,4-Diethyl-2,5-dimethyl-1H-pyrrole

Cat. No.: B8361161
M. Wt: 151.25 g/mol
InChI Key: HBEAJORQBYUSHK-UHFFFAOYSA-N
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Description

3,4-Diethyl-2,5-dimethyl-1H-pyrrole is a useful research compound. Its molecular formula is C10H17N and its molecular weight is 151.25 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C10H17N

Molecular Weight

151.25 g/mol

IUPAC Name

3,4-diethyl-2,5-dimethyl-1H-pyrrole

InChI

InChI=1S/C10H17N/c1-5-9-7(3)11-8(4)10(9)6-2/h11H,5-6H2,1-4H3

InChI Key

HBEAJORQBYUSHK-UHFFFAOYSA-N

Canonical SMILES

CCC1=C(NC(=C1CC)C)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

As in Example 58, using 2,5-dimethyl-pyrrole (2g), acetic acid (50 ml), hydriodic acid (50 ml), hypophosphorous acid (10 ml) and paraldehyde (1.4 ml). The product (46%) was an oil, b.p. 48°-50° (0.05 mm). Anal. Calc. for C10H17N: C, 79.40; H, 11.34; N, 9.26. Found: C, 79.21; H, 11.53; N, 9.09.
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